N-(cyanomethyl)-3-[3-(difluoromethoxy)phenyl]-N-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyanomethyl)-3-[3-(difluoromethoxy)phenyl]-N-methyl-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as CPI-444, and it is a small molecule inhibitor of the adenosine A2A receptor.
Mechanism of Action
CPI-444 works by binding to the adenosine A2A receptor and inhibiting its activity. This leads to the activation of immune cells, which can help in the fight against cancer and other diseases.
Biochemical and Physiological Effects:
CPI-444 has been shown to have several biochemical and physiological effects, including the activation of immune cells, the inhibition of tumor growth, and the reduction of inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPI-444 in lab experiments is its potency and specificity for the adenosine A2A receptor. This makes it an ideal tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using CPI-444 is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on CPI-444. One of the most promising areas of research is its potential use in cancer immunotherapy. CPI-444 has been shown to enhance the anti-tumor immune response, and it is currently being studied in clinical trials for the treatment of various types of cancer. Other future directions include studying the role of the adenosine A2A receptor in other physiological processes, such as inflammation and neurodegenerative diseases.
Synthesis Methods
The synthesis of CPI-444 involves several steps, including the reaction of 3-(difluoromethoxy)aniline with ethyl 2-bromopyruvate to form 3-(difluoromethoxy)phenyl pyruvic acid ethyl ester. This intermediate compound is then reacted with N-methyl-1H-pyrazole-4-carboxamide and cyanomethyl bromide to form CPI-444.
Scientific Research Applications
CPI-444 has been extensively studied for its potential applications in various fields of scientific research. It has been found to be a potent inhibitor of the adenosine A2A receptor, which is involved in the regulation of various physiological processes, including inflammation, immune response, and tumor growth.
properties
IUPAC Name |
N-(cyanomethyl)-5-[3-(difluoromethoxy)phenyl]-N-methyl-1H-pyrazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N4O2/c1-20(6-5-17)13(21)11-8-18-19-12(11)9-3-2-4-10(7-9)22-14(15)16/h2-4,7-8,14H,6H2,1H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFDNQLDZJDSTGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#N)C(=O)C1=C(NN=C1)C2=CC(=CC=C2)OC(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.